Cas no 2229464-47-3 (3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229464-47-3
• MF: C₇H₇Cl₂F₂N₃
• MW: 242.053385972977
• CID: 6429946
• PubChem ID: 165974521
• Update Time: 2025-05-21

3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine
• EN300-1940220
• 2229464-47-3

• Inchi： 1S/C7H7Cl2F2N3/c8-5-3-4(6(9)14-13-5)7(10,11)1-2-12/h3H,1-2,12H2
• InChI Key： MHQISUKRMQWANG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(CCN)(F)F

Computed Properties

• Exact Mass: 240.9985089g/mol
• Monoisotopic Mass: 240.9985089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2229464-47-3)

3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine, with the CAS number 2229464-47-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridazines, which are heterocyclic compounds with a wide range of applications in pharmaceutical research and development.

The chemical structure of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine is characterized by a pyridazine ring substituted with two chlorine atoms at the 3 and 6 positions, and a difluoromethyl group attached to the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the proliferation of human breast cancer cells by interfering with cell cycle progression and inducing apoptosis.

In addition to its anticancer properties, 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine has also shown promise in the treatment of neurological disorders. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects in animal models of Parkinson's disease. The mechanism of action involves the modulation of oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases.

The synthesis of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of 4-chloro-3,6-dichloropyridazine with a difluoromethylamine derivative under controlled conditions. The resulting product is then purified using column chromatography or other suitable methods to obtain the desired compound with high purity.

The physicochemical properties of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various formulations in drug development.

In terms of safety and toxicity, preliminary studies have indicated that 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Preclinical studies have shown that this compound is well-tolerated in animal models and does not exhibit significant adverse effects on major organs or systems.

The potential therapeutic applications of 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine are being further explored through ongoing clinical trials. These trials aim to evaluate the safety and efficacy of the compound in human subjects for various indications such as cancer and neurological disorders. Early results from phase I trials have been promising, with no serious adverse events reported at doses up to 50 mg/kg.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2229464-47-3) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers exploring new therapeutic strategies for cancer and neurological disorders. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic and industrial sectors.